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Compound of Interest

Compound Name: Butyrylthiocholine

Cat. No.: B1199683 Get Quote

Essential Safety and Handling Guide for
Butyrylthiocholine
This guide provides crucial safety, operational, and disposal protocols for handling

Butyrylthiocholine in a laboratory setting. Adherence to these procedures is vital for ensuring

the safety of all researchers, scientists, and drug development professionals.

Butyrylthiocholine and its salts are known to cause skin and serious eye irritation, and may

cause respiratory irritation.[1][2][3][4]

Hazard Identification
Butyrylthiocholine iodide and chloride are classified as hazardous materials. The primary

hazards are:

Skin Corrosion/Irritation (Category 2)[1][2]

Serious Eye Damage/Eye Irritation (Category 2)[1][2]

Specific target organ toxicity — single exposure (Category 3), Respiratory system[1][4]

Always consult the specific Safety Data Sheet (SDS) for the exact formulation you are using.
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The selection and proper use of Personal Protective Equipment is the primary defense against

exposure to Butyrylthiocholine. The following table summarizes the required PPE.[3][5]

PPE Category Item Specifications

Eye and Face Protection
Safety glasses with side

shields or goggles

Must comply with OSHA 29

CFR 1910.133 or European

Standard EN166. Should be

worn at all times.[3][5]

Hand Protection Chemical-resistant gloves

Wear appropriate protective

gloves (e.g., Nitrile rubber) to

prevent skin exposure.[3][5][6]

Body Protection Laboratory coat

Wear a lab coat or other

protective clothing to prevent

skin contact.[5]

Respiratory Protection
NIOSH/MSHA approved

respirator

Required if exposure limits are

exceeded, irritation is

experienced, or when handling

the powder outside of a fume

hood. A dust mask (type N95)

is a suitable option.[5]

Operational Plan: Handling Butyrylthiocholine
Proper handling procedures are essential to minimize the risk of exposure and accidents. The

following workflow outlines the step-by-step process for safely using Butyrylthiocholine.
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1. Preparation Phase

2. Handling Phase

3. Post-Handling & Disposal

Start: Review SDS

Ensure Adequate Ventilation
(Fume Hood)

Read Safety Info

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Weigh Butyrylthiocholine
(Avoid Dust Formation)

Dissolve in Solvent

Perform Experiment

Decontaminate Work Area
& Equipment

Dispose of Waste
(Follow Regulations)

Remove PPE Correctly

Wash Hands Thoroughly

End

Click to download full resolution via product page

Caption: Workflow for safely handling Butyrylthiocholine.
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Detailed Experimental Protocols
Preparation:

Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and

understand the SDS for the specific Butyrylthiocholine product in use.

Ensure Proper Ventilation: All handling of solid Butyrylthiocholine should be conducted in a

chemical fume hood or an area with adequate local exhaust ventilation to minimize inhalation

risk.[2][3]

Don PPE: Put on all required personal protective equipment as detailed in the table above.

Ensure gloves are intact and goggles fit securely.

Handling:

Avoid Dust Formation: When weighing or transferring the solid powder, handle it carefully to

avoid creating dust.[2][4]

Spill Management: In case of a spill, prevent further leakage if it is safe to do so. For powder

spills, cover with a plastic sheet to minimize spreading. Take up the material mechanically

and place it in appropriate containers for disposal. Avoid creating dust. Clean the

contaminated surface thoroughly.[4][5]

First Aid - Eye Contact: In case of eye contact, immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes. Seek medical attention.[4]

First Aid - Skin Contact: If skin contact occurs, wash off immediately with plenty of water for

at least 15 minutes. If skin irritation develops, get medical advice/attention.[3][4] Take off

contaminated clothing and wash it before reuse.[3]

First Aid - Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Seek medical attention.[4][5]

First Aid - Ingestion: Clean the mouth with water and drink plenty of water afterwards. Do not

induce vomiting. Seek medical attention if symptoms occur.[4][5]

Storage:
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Store containers in a cool, dry, and well-ventilated place.[2]

Keep containers tightly closed.[3]

Protect the substance from moisture and light, as it is hygroscopic and light-sensitive.[4][5]

Disposal Plan
The disposal of Butyrylthiocholine and any contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection:

Solid Waste: Collect waste Butyrylthiocholine and any contaminated disposables (e.g.,

pipette tips, weigh boats, gloves) in a designated, clearly labeled, and sealed container.

Liquid Waste: Collect solutions containing Butyrylthiocholine in a separate, labeled, and

sealed waste container.

Disposal Procedure:

Disposal of all waste must be in accordance with applicable regional, national, and local laws

and regulations.[5]

Do not dispose of Butyrylthiocholine down the drain or in the general trash.

Contaminated packaging should also be disposed of as chemical waste and should not be

reused.[5]

Contact your institution's Environmental Health and Safety (EHS) department for specific

guidance on chemical waste disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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